Cas no 476279-65-9 (3-(3,5-dichlorophenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile)

• Product Name: 3-(3,5-dichlorophenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile
• CAS No: 476279-65-9
• MF: C₁₇H₁₁Cl₂N₃O
• MW: 344.194741487503
• CID: 6195026
• PubChem ID: 135521668
• Update Time: 2025-10-29

3-(3,5-dichlorophenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorophenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile
• AB00684167-01
• 3-(3,5-dichlorophenyl)-2-[(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene]-3-oxopropanenitrile
• (Z)-3-(3,5-dichlorophenyl)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• (E)-3-(3,5-dichlorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile
• F0325-0028
• AKOS024575339
• 476279-65-9

• Inchi： 1S/C17H11Cl2N3O/c1-22-15-5-3-2-4-14(15)21-17(22)13(9-20)16(23)10-6-11(18)8-12(19)7-10/h2-8,23H,1H3/b16-13-
• InChI Key： RRYQKJUNUWDUHG-SSZFMOIBSA-N
• SMILES： ClC1C=C(C=C(C=1)/C(=C(\C#N)/C1=NC2C=CC=CC=2N1C)/O)Cl

Computed Properties

• Exact Mass: 343.0279174g/mol
• Monoisotopic Mass: 343.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-(3,5-dichlorophenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile

Professional Introduction to Compound with CAS No. 476279-65-9 and Product Name: 3-(3,5-dichlorophenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile

The compound identified by the CAS number 476279-65-9 and the product name 3-(3,5-dichlorophenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzodiazolone core, which is known for its involvement in various pharmacological mechanisms, and a chlorinated phenyl ring, which often enhances lipophilicity and metabolic stability.

Recent research in medicinal chemistry has highlighted the importance of benzodiazolone derivatives in the development of novel therapeutic agents. These compounds exhibit a range of biological activities, including anxiolytic, sedative, and anticonvulsant properties, making them valuable candidates for treating neurological disorders. The presence of a methyl group at the 1-position of the benzodiazolone ring and a cyanoacrylate moiety at the 3-position introduces additional layers of functionality that can influence both the pharmacokinetic profile and the interaction with biological targets. The 3-(3,5-dichlorophenyl) substituent further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a benzodiazolone core with a nitrile group creates a versatile platform that can be modified to explore new chemical space. In recent years, there has been growing interest in designing molecules that can simultaneously modulate multiple targets, a strategy known as polypharmacology. The structural features of this compound make it an attractive candidate for such an approach, as it can potentially interact with both GABA receptors and other neurotransmitter systems.

The synthesis of this compound involves several key steps that highlight the ingenuity of modern organic chemistry. The formation of the benzodiazolone ring requires a multi-step process that typically involves cyclization reactions under controlled conditions. The introduction of the chlorinated phenyl ring is achieved through halogenation techniques, which are well-established in industrial-scale synthesis. The final step involves the addition of the cyanoacrylate moiety, which is often performed via condensation reactions with appropriate precursors.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and potential energy landscape. These studies have revealed that the presence of the chlorine atoms significantly affects the electron density distribution across the molecule, which can influence its reactivity and binding properties. Additionally, molecular dynamics simulations have been employed to explore its conformational flexibility and interactions with biological membranes.

The biological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated its ability to interact with several key targets relevant to neurological disorders. For instance, binding studies with GABA-A receptors have shown that it exhibits moderate affinity comparable to some known anxiolytics. Furthermore, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, suggesting potential for further development.

In vivo studies have provided additional evidence supporting its therapeutic potential. Animal models have shown that it can produce anxiolytic effects without significant sedation or motor impairment. These findings are particularly promising given the side effect profiles associated with many current anxiolytic medications. Moreover, its ability to cross the blood-brain barrier has been confirmed through pharmacokinetic studies, indicating that it could be effectively delivered to target sites in the brain.

The development of this compound also reflects broader trends in pharmaceutical innovation. There is an increasing emphasis on green chemistry principles, which aim to minimize environmental impact while maximizing efficiency. The synthetic route used for producing this compound has been optimized to reduce waste and improve yield, aligning with these sustainable practices. Additionally, efforts have been made to use renewable feedstocks where possible, further reducing the ecological footprint.

Future research directions for this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights for designing next-generation analogs with improved efficacy and reduced side effects. Additionally, investigating its potential use in combination therapies could open up new treatment strategies for complex neurological disorders.

The versatility of this compound as a chemical scaffold also suggests applications beyond traditional pharmaceuticals. For example, it could be modified to develop novel agrochemicals or materials with unique properties. The incorporation of functional groups such as nitriles and chlorinated phenyl rings allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In conclusion,476279-65-9 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. Its development underscores the importance of innovative synthetic strategies and interdisciplinary approaches in drug discovery. As research continues to uncover new applications for this compound,it holds considerable potential as both a therapeutic agent and a versatile chemical scaffold.